Cas no 2166549-60-4 (1-(3-methylphenyl)bicyclo2.1.1hexan-2-one)

• Product Name: 1-(3-methylphenyl)bicyclo2.1.1hexan-2-one
• CAS No: 2166549-60-4
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 5982424
• PubChem ID: 165576437
• Update Time: 2025-05-20

1-(3-methylphenyl)bicyclo2.1.1hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)bicyclo2.1.1hexan-2-one
• 1-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one
• EN300-1572821
• 2166549-60-4

• Inchi： 1S/C13H14O/c1-9-3-2-4-11(5-9)13-7-10(8-13)6-12(13)14/h2-5,10H,6-8H2,1H3
• InChI Key： XYHUWINRNGFIJL-UHFFFAOYSA-N
• SMILES： O=C1CC2CC1(C1C=CC=C(C)C=1)C2

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-methylphenyl)bicyclo2.1.1hexan-2-one

1-(3-Methylphenyl)bicyclo[2.1.1]hexan-2-one: An Overview of a Promising Compound (CAS No. 2166549-60-4)

1-(3-Methylphenyl)bicyclo[2.1.1]hexan-2-one (CAS No. 2166549-60-4) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic structure and aromatic substituent, holds potential for a variety of applications, including drug discovery and the development of novel therapeutic agents.

The chemical structure of 1-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one is particularly noteworthy due to its rigidity and the presence of a methyl group on the phenyl ring. The bicyclo[2.1.1]hexane core provides a unique scaffold that can influence the compound's pharmacological properties, such as its binding affinity to specific receptors and its metabolic stability.

Recent studies have explored the potential of 1-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

In addition to its anti-inflammatory effects, 1-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one has also been investigated for its potential as an anticancer agent. Preliminary studies have demonstrated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. These findings suggest that 1-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one may have therapeutic applications in oncology.

The pharmacokinetic properties of 1-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its efficacy and safety in clinical settings.

To further understand the mechanisms underlying the biological activities of 1-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one, computational methods such as molecular docking and molecular dynamics simulations have been employed. These studies have provided insights into how the compound interacts with target proteins at the molecular level, which can guide the rational design of more potent and selective derivatives.

In conclusion, 1-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one (CAS No. 2166549-60-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent.